Cas no 81569-26-8 (Methyl 5-isopropylthiazole-4-carboxylate)

Methyl 5-isopropylthiazole-4-carboxylate structure

81569-26-8 structure

Product Name:Methyl 5-isopropylthiazole-4-carboxylate

CAS No:81569-26-8

MF:C₈H₁₁NO₂S

MW:185.24344086647

CID:1039904

PubChem ID:13015587

Update Time:2025-04-20

Methyl 5-isopropylthiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-isopropylthiazole-4-carboxylate
- Methyl 5-(propan-2-yl)-1,3-thiazole-4-carboxylate
- methyl 5-propan-2-yl-1,3-thiazole-4-carboxylate
- DTXSID30515258
- AKOS016007069
- FT-0769598
- CS-0343143
- 81569-26-8
- 5-isopropyl-thiazole-4-carboxylic acid methyl ester
- methyl 5-isopropyl-thiazole-4-carboxylate
- MOYUJTBTBINSHM-UHFFFAOYSA-N
- SCHEMBL1431309
- Methyl 5-(1-methylethyl)-1,3-thiazole-4-carboxylate
- Methyl5-isopropylthiazole-4-carboxylate
- DA-32295
- Inchi： 1S/C8H11NO2S/c1-5(2)7-6(8(10)11-3)9-4-12-7/h4-5H,1-3H3
- InChI Key： MOYUJTBTBINSHM-UHFFFAOYSA-N
- SMILES： S1C=NC(C(=O)OC)=C1C(C)C

Computed Properties

Exact Mass: 185.05104977g/mol
Monoisotopic Mass: 185.05104977g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 67.4Å²

Methyl 5-isopropylthiazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM189397-5g	methyl 5-isopropylthiazole-4-carboxylate	81569-26-8	95%	5g	$669	2021-08-05
Chemenu	CM189397-1g	methyl 5-isopropylthiazole-4-carboxylate	81569-26-8	95%	1g	$209	2023-02-17
Alichem	A059003232-1g	Methyl 5-isopropylthiazole-4-carboxylate	81569-26-8	95%	1g	$485.10	2023-09-01
Alichem	A059003232-5g	Methyl 5-isopropylthiazole-4-carboxylate	81569-26-8	95%	5g	$1697.36	2023-09-01
Alichem	A059003232-250mg	Methyl 5-isopropylthiazole-4-carboxylate	81569-26-8	95%	250mg	$195.00	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1413813-1g	Methyl 5-isopropylthiazole-4-carboxylate	81569-26-8	95+%	1g	￥1344.00	2024-07-28

Methyl 5-isopropylthiazole-4-carboxylate Related Literature

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2. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

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